6-isopropyl-N-methyl-2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: N-methyl-6-propan-2-yl-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C23H30N4O4S2/c1-15(2)26-13-10-18-19(14-26)32-23(20(18)22(29)24-3)25-21(28)16-6-8-17(9-7-16)33(30,31)27-11-4-5-12-27/h6-9,15H,4-5,10-14H2,1-3H3,(H,24,29)(H,25,28)
• InChI Key: CCQRWHIHDOBVCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C23H30N4O4S2
• Molecular Weight: 490.6 g/mol

Description

The compound contains several functional groups including an isopropyl group, a methyl group, a pyrrolidinylsulfonyl group, a benzamido group, and a tetrahydrothienopyridine group. These groups suggest that the compound may have diverse chemical properties and potential applications in fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of the compound is likely to be complex due to the presence of multiple functional groups and a heterocyclic ring. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, contributes to the three-dimensionality of the molecule. The different substituents attached to the ring can significantly influence the molecule’s stereochemistry.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the amide group might participate in hydrolysis or condensation reactions, while the pyrrolidine ring might undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and molecular structure. For example, the presence of polar groups like the amide could enhance its solubility in polar solvents.

Scientific Research Applications

Antiviral Activity

The indole scaffold, present in this compound, has been associated with antiviral properties. For instance:

• Xue et al. .
• Cihan-Üstündag et al. .

Anti-Inflammatory Properties

Indole derivatives have shown anti-inflammatory effects. Notably:

• .

Antitubercular Properties

Indole-based compounds have been investigated for their antitubercular effects:

Mechanism of Action

Target of Action

It’s worth noting that compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

The pyrrolidine ring, a key structural feature of this compound, contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Bioactive molecules characterized by the pyrrolidine ring and its derivatives have been reported to have target selectivity . The influence of steric factors on biological activity has also been investigated .

Result of Action

It’s worth noting that the different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Action Environment

The non-planarity of the pyrrolidine ring—a phenomenon called “pseudorotation”—increases the three-dimensional (3d) coverage, which could potentially influence the compound’s action in its environment .